Cas no 1592715-19-9 (4-(ethylsulfanyl)-2-methoxybutanoic acid)

• Product Name: 4-(ethylsulfanyl)-2-methoxybutanoic acid
• CAS No: 1592715-19-9
• MF: C₇H₁₄O₃S
• MW: 178.249261379242
• CID: 6546687
• PubChem ID: 116505198
• Update Time: 2025-06-10

4-(ethylsulfanyl)-2-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(ethylsulfanyl)-2-methoxybutanoic acid
• 1592715-19-9
• EN300-1852833

• Inchi： 1S/C7H14O3S/c1-3-11-5-4-6(10-2)7(8)9/h6H,3-5H2,1-2H3,(H,8,9)
• InChI Key： CZSSRERKGLUFFA-UHFFFAOYSA-N
• SMILES： S(CC)CCC(C(=O)O)OC

Computed Properties

• Exact Mass: 178.06636548g/mol
• Monoisotopic Mass: 178.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-(ethylsulfanyl)-2-methoxybutanoic acid

Professional Introduction to 4-(ethylsulfanyl)-2-methoxybutanoic Acid (CAS No. 1592715-19-9)

4-(ethylsulfanyl)-2-methoxybutanoic acid, with the CAS number 1592715-19-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of both ethylsulfanyl and methoxy functional groups, which contribute to its unique chemical properties and potential biological activities. The structural features of this compound make it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The ethylsulfanyl group, specifically, is known for its ability to influence the electronic distribution and reactivity of adjacent atoms in a molecule. This group has been widely studied for its role in modulating enzyme activity and receptor binding in biological systems. In contrast, the methoxy group introduces a polar nature to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The combination of these two functional groups in 4-(ethylsulfanyl)-2-methoxybutanoic acid suggests a multifaceted role in drug design and development.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological pathways in a targeted manner. The 4-(ethylsulfanyl)-2-methoxybutanoic acid structure has been explored as a potential scaffold for drugs that can modulate inflammatory responses, metabolic processes, and even neural signaling pathways. Its unique chemical profile makes it an attractive candidate for further investigation into its pharmacological properties.

One of the most compelling aspects of this compound is its potential application in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop derivatives that exhibit enhanced binding affinity and selectivity for specific biological targets. For instance, studies have shown that derivatives of 4-(ethylsulfanyl)-2-methoxybutanoic acid can interact with enzymes involved in lipid metabolism, potentially leading to new treatments for metabolic disorders such as obesity and type 2 diabetes.

The methoxy group in particular has been highlighted for its role in enhancing the bioavailability of drug candidates. By improving solubility and stability, this functional group can significantly impact the pharmacokinetic profile of a drug. In combination with the ethylsulfanyl group, which can fine-tune interactions with biological targets, 4-(ethylsulfanyl)-2-methoxybutanoic acid presents a promising platform for drug discovery.

Recent advancements in computational chemistry have also facilitated the exploration of 4-(ethylsulfanyl)-2-methoxybutanoic acid as a lead compound. Molecular modeling studies have identified key interactions between this compound and various biological receptors, providing insights into its potential mechanisms of action. These studies have guided synthetic efforts aimed at optimizing its pharmacological properties.

In addition to its pharmaceutical applications, 4-(ethylsulfanyl)-2-methoxybutanoic acid has shown promise in materials science. Its ability to form stable complexes with other molecules makes it a valuable component in the development of novel materials with tailored properties. For example, researchers have explored its use in creating polymers with enhanced mechanical strength and thermal stability.

The synthesis of 4-(ethylsulfanyl)-2-methoxybutanoic acid itself is an intriguing challenge that has driven innovation in synthetic chemistry. Traditional methods often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent developments in catalytic techniques have simplified some synthetic routes, making it more feasible to produce this compound on an industrial scale.

The versatility of this compound is further highlighted by its use as a building block for more complex molecules. By modifying its functional groups or incorporating it into larger structures, chemists can generate a wide range of derivatives with diverse properties. This flexibility makes it an indispensable tool in both academic research and industrial applications.

The growing body of research on 4-(ethylsulfanyl)-2-methoxybutanoic acid underscores its importance as a chemical entity with broad applications. As our understanding of its properties continues to expand, so too will its utility in pharmaceuticals, materials science, and beyond. The future promises even more exciting discoveries as researchers continue to explore the potential of this remarkable compound.